Cas no 1094100-06-7 ((E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid)
1094100-06-7 structure
Product Name:(E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid
CAS No:1094100-06-7
MF:C22H28FN3O6S
MW:481.537628173828
CID:824256
PubChem ID:6439133
Update Time:2024-11-03
(E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R,5R)-Rosuvastatin
- (3R,5R)-Rosuvastatin Sodium Salt
- (3R,5S)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid
- (E)-(3R,5R)-7-[4-(4-fluoro-phenyl)-6-isopropyl-2-(methanesulfonyl-methyl-amino)-pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid
- (3R,5R,6E)-7-[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-3,5-dihydroxy-6-heptenoic acid
- (E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid
- NS00000396
- AKOS015896473
- F19506
- (3R,5R,6E)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid
- SMR002533185
- ROSUVASTATIN CALCIUM IMPURITY B [EP IMPURITY]
- EN300-128503
- ROSUVASTATIN DIASTEREOMER [USP IMPURITY]
- (3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid
- Rosuvastatin diastereomers [USP]
- DA-69087
- (3r,5r,e)-7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoic acid
- SCHEMBL41433
- Rosuvastatin diastereomers
- EN300-24772312
- Q63392169
- UNII-K637T66PWQ
- 1094100-06-7
- SCHEMBL6427206
- CS-0112376
- (3RS,5RS,6E)-7-(4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methyl(methylsulfonyl)amino)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoic acid
- Z1614456947
- Rosuvastatin calcium impurity B [EP]
- (E,3R,5R)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid
- HY-17504C
- MLS003876821
- K637T66PWQ
-
- Inchi: 1S/C22H28FN3O6S/c1-13(2)20-18(10-9-16(27)11-17(28)12-19(29)30)21(14-5-7-15(23)8-6-14)25-22(24-20)26(3)33(4,31)32/h5-10,13,16-17,27-28H,11-12H2,1-4H3,(H,29,30)/b10-9+/t16-,17+/m0/s1
- InChI Key: BPRHUIZQVSMCRT-YXWZHEERSA-N
- SMILES: S(C)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(/C=C/[C@@H](C[C@H](CC(=O)O)O)O)C(C(C)C)=N1)(=O)=O
Computed Properties
- Exact Mass: 481.16800
- Monoisotopic Mass: 481.16828496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 767
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 149Ų
Experimental Properties
- Density: 1.368
- Melting Point: 59-61°C
- PSA: 149.30000
- LogP: 3.48250
(E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-128503-0.05g |
(3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
1094100-06-7 | 90% | 0.05g |
$4428.0 | 2023-09-15 | |
| Enamine | EN300-128503-0.1g |
(3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
1094100-06-7 | 90% | 0.1g |
$4639.0 | 2023-09-15 | |
| Enamine | EN300-128503-0.25g |
(3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
1094100-06-7 | 90% | 0.25g |
$4849.0 | 2023-09-15 | |
| Enamine | EN300-128503-0.5g |
(3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
1094100-06-7 | 90% | 0.5g |
$5060.0 | 2023-09-15 | |
| Enamine | EN300-128503-1.0g |
(3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
1094100-06-7 | 90% | 1.0g |
$5271.0 | 2023-07-10 | |
| Enamine | EN300-128503-2.5g |
(3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
1094100-06-7 | 90% | 2.5g |
$10332.0 | 2023-09-15 | |
| Enamine | EN300-128503-5.0g |
(3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
1094100-06-7 | 90% | 5.0g |
$15289.0 | 2023-07-10 | |
| Enamine | EN300-128503-10.0g |
(3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
1094100-06-7 | 90% | 10.0g |
$22669.0 | 2023-07-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22201-100MG |
(E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid |
1094100-06-7 | 95% | 100MG |
¥ 2,296.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22201-250MG |
(E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid |
1094100-06-7 | 95% | 250MG |
¥ 3,676.00 | 2023-03-15 |
(E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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1094100-06-7 ((E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid) Related Products
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